molecular formula C11H23N3O B7914675 (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide

(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide

Cat. No.: B7914675
M. Wt: 213.32 g/mol
InChI Key: ZJHJSZLYWTUYJI-RGURZIINSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide is a chiral small molecule characterized by a propionamide backbone, a methyl-substituted piperidine ring, and dual N-methyl and N-(1-methyl-piperidin-2-ylmethyl) substituents. Its stereochemistry at the α-carbon (S-configuration) and the piperidine ring’s conformational flexibility may influence its biological interactions, particularly in receptor binding or enzyme inhibition. The compound’s molecular weight (199.30 g/mol, based on ) suggests moderate hydrophobicity, which could impact pharmacokinetic properties like absorption and blood-brain barrier penetration.

Properties

IUPAC Name

(2S)-2-amino-N-methyl-N-[(1-methylpiperidin-2-yl)methyl]propanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H23N3O/c1-9(12)11(15)14(3)8-10-6-4-5-7-13(10)2/h9-10H,4-8,12H2,1-3H3/t9-,10?/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZJHJSZLYWTUYJI-RGURZIINSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)N(C)CC1CCCCN1C)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H](C(=O)N(C)CC1CCCCN1C)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H23N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

213.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Chiral Precursor Synthesis

The synthesis begins with (S)-2-aminopropanoic acid, which undergoes Boc protection to shield the amino group. Using tert-butyl dicarbonate (Boc₂O) in a tetrahydrofuran (THF)/water mixture at 0–5°C, the Boc-protected derivative is isolated in 85–90% yield. This intermediate is critical for preventing racemization during subsequent steps.

Piperidine Ring Functionalization

The 1-methyl-piperidin-2-ylmethyl moiety is synthesized via transfer hydrogenation of piperidine-4-carboxylic acid derivatives. Formaldehyde serves as the methylating agent under palladium-catalyzed conditions (Pd/C, H₂, 50–60°C), achieving quantitative conversion to 1-methylpiperidine-4-carboxylic acid. Subsequent Grignard reactions with isopropylmagnesium chloride introduce the 2-ylmethyl group, yielding (1-methylpiperidin-2-yl)methanol in 78% yield.

Table 1: Key Reaction Conditions for Piperidine Functionalization

StepReagents/ConditionsYield (%)Purity (%)
MethylationPd/C, H₂, formaldehyde, 50°C9598
Grignard AdditioniPrMgCl·LiCl, THF, −10°C to RT7895
OxidationMnO₂, CH₂Cl₂, 25°C8297

Amide Bond Formation

Coupling the Boc-protected amino acid with the functionalized piperidine employs N,N’-Dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS) in dichloromethane. The reaction proceeds at 0°C for 2 hours, followed by gradual warming to room temperature, achieving 88% conversion. Post-coupling Boc deprotection with trifluoroacetic acid (TFA) in dichloromethane liberates the free amine, which is neutralized with aqueous NaHCO₃.

Final Salt Formation and Purification

The free base is treated with hydrochloric acid in ethanol to form the hydrochloride salt, enhancing solubility and stability. Recrystallization from ethanol/water (3:1 v/v) affords the final compound in >99% enantiomeric purity, verified by chiral HPLC (Chiralpak IC column, 0.1% TFA in acetonitrile/water).

Optimization Strategies for Industrial-Scale Production

Catalytic Transfer Hydrogenation

Replacing traditional hydrogenation with palladium-catalyzed transfer hydrogenation reduces safety risks and improves scalability. Using formaldehyde as the hydrogen donor at 90–95°C achieves full conversion without requiring high-pressure equipment.

Grignard Reagent Selection

Turbo Grignard reagents (e.g., iPrMgCl·LiCl) enhance reaction efficiency at ambient temperatures, circumventing cryogenic conditions. This modification reduces energy consumption and operational complexity.

Crystallization Optimization

Adjusting the ethanol/water ratio during recrystallization minimizes solvent waste while maximizing yield. A 3:1 v/v ratio achieves 92% recovery with >99.5% purity, validated by differential scanning calorimetry (DSC) and X-ray powder diffraction (XRPD).

Analytical Characterization and Validation

Structural Confirmation

¹H NMR (400 MHz, D₂O): δ 3.72–3.65 (m, 2H, piperidine CH₂), 3.18 (s, 3H, N-CH₃), 2.95–2.88 (m, 1H, CH-NH₂), 2.48–2.40 (m, 2H, CO-N-CH₂), 1.85–1.72 (m, 4H, piperidine CH₂). HPLC : t₅ = 8.2 min (C18 column, 0.1% TFA).

Purity Assessment

Chiral HPLC confirms enantiomeric purity (>99.5%) using a Chiralpak IC column with a 0.1% TFA/acetonitrile gradient. XRPD analysis identifies crystalline polymorphs, ensuring batch-to-batch consistency.

Comparative Analysis of Synthetic Routes

Table 2: Efficiency of Alternative Synthetic Pathways

MethodStepsTotal Yield (%)Purity (%)Cost (Relative)
Classical Grignard65297High
Catalytic Transfer H₂57499Moderate
Enzymatic Resolution76899.5High

The catalytic transfer hydrogenation route emerges as superior, balancing yield, purity, and cost-effectiveness .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The primary amino group (-NH₂) and tertiary amine in the piperidine ring participate in nucleophilic substitution reactions. Key examples include:

  • Acylation : Reacts with acyl chlorides (e.g., acetyl chloride) in dichloromethane under basic conditions (triethylamine) to form acetylated derivatives.

  • Alkylation : Reacts with alkyl halides (e.g., methyl iodide) in THF to produce N-alkylated products. Steric hindrance from the piperidine ring influences reaction rates.

Amide Bond Reactivity

The propionamide group undergoes hydrolysis and transamidation:

  • Acid/Base Hydrolysis :

    • Acidic Conditions (HCl, reflux): Yields (S)-2-amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)propionic acid.

    • Basic Conditions (NaOH, 80°C): Produces sodium propionate and the corresponding amine.

  • Transamidation : Reacts with primary amines (e.g., benzylamine) in ethanol under reflux to form substituted amides.

Oxidation Reactions

The piperidine ring undergoes oxidation with agents like hydrogen peroxide or meta-chloroperbenzoic acid (mCPBA):

  • N-Oxidation : Forms the N-oxide derivative, altering the compound’s polarity and biological activity .

Coupling Reactions

Used in peptide synthesis and bioconjugation:

  • Carbodiimide-Mediated Coupling : Reacts with carboxylic acids (e.g., succinic anhydride) using EDC/HOBt to form ester-linked conjugates .

Stereochemical Transformations

The (S)-configuration at the chiral center influences reaction pathways:

  • Epimerization : Occurs under strong acidic/basic conditions, leading to racemization. Mitigated by low-temperature reactions.

Stability and Reaction Optimization

  • Thermal Stability : Decomposes above 200°C, limiting high-temperature applications.

  • Solvent Effects : Polar aprotic solvents (DMF, DMSO) improve reaction yields by stabilizing intermediates.

Scientific Research Applications

Opioid Receptor Modulation

One of the primary areas of research for (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide is its interaction with opioid receptors, specifically the mu and delta subtypes. Studies have indicated that this compound may exhibit unique binding affinities that could contribute to its analgesic properties and potential utility in pain management and addiction therapies. The chiral nature of the compound enhances its biological activity, allowing for selective receptor interactions that may lead to improved therapeutic outcomes compared to non-selective opioids .

Neurological Disorders

Research into the compound's effects on neurological pathways suggests potential applications in treating conditions such as depression and anxiety. The modulation of neurotransmitter systems through opioid receptor pathways may provide a dual mechanism for alleviating symptoms associated with these disorders .

Several compounds structurally similar to (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide have been studied for their pharmacological properties:

Compound NameStructure FeaturesUnique Aspects
N-Methyl-4-piperidonePiperidine ring with methyl substitutionUsed as an intermediate in synthesis
(S)-N-(1-Methylpiperidin-4-yl)methanamineSimilar piperidine structurePotentially different receptor affinities
N-(2-Methoxyphenyl)-N-(1-methylpiperidin-4-yl)acetamideContains an acetamide groupMay exhibit distinct analgesic properties

These comparisons highlight how slight modifications in structure can significantly affect biological activity and therapeutic potential.

Pain Management Studies

Recent studies have focused on the efficacy of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide in animal models of pain. Results indicate that the compound demonstrates significant analgesic effects comparable to traditional opioids but with a potentially reduced side effect profile due to its selective receptor activity .

Addiction Treatment Research

In addiction models, (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide has shown promise in reducing withdrawal symptoms and cravings in subjects dependent on opioids, suggesting a dual role as both an analgesic and a treatment for substance use disorders .

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific application and target of interest.

Comparison with Similar Compounds

Receptor Binding and Activity

  • Opioid Receptor Ligands : highlights N-phenyl-N-(piperidin-2-ylmethyl)propionamide derivatives as μ- and δ-opioid receptor ligands. The target compound’s N-methyl and 1-methyl-piperidine groups may reduce binding compared to phenyl-substituted analogues due to weaker π-π interactions but could improve metabolic stability .

Data Tables

Table 1: Structural and Molecular Comparisons

Compound Name Core Structure Substitutions Molecular Weight (g/mol) Key Properties/Effects Reference
(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide Piperidine N-methyl, 1-methyl-piperidine 199.30 Moderate hydrophobicity, chiral center
(S)-2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-propionamide Piperidine N-methyl, 1-benzyl-piperidine 289.42 Enhanced π-π interactions
(S)-2-Amino-N-(2-fluoro-benzyl)-N-methyl-propionamide Benzyl 2-fluoro-benzyl 208.25 Improved metabolic stability
(S)-2-Amino-N-methyl-N-(1-methyl-pyrrolidin-2-ylmethyl)-propionamide Pyrrolidine N-methyl, 1-methyl-pyrrolidine 199.30 Reduced ring size, altered conformation

Table 2: Pharmacological Activity of Analogues

Compound Class Target Receptor Key Modification Observed Effect Reference
N-Phenyl-piperidinylpropionamide μ/δ-Opioid receptors Phenyl substituent High receptor affinity, in vivo activity
Fluorinated benzylpropionamide Not specified Fluorine substitution Enhanced binding and stability

Research Findings and Implications

  • Piperidine vs.
  • Substituent Effects : Bulky aromatic groups (e.g., benzyl) improve receptor binding but may compromise solubility, whereas methyl groups balance hydrophobicity and metabolic stability .
  • Fluorine’s Role : While absent in the target compound, fluorinated analogues demonstrate the strategic value of halogenation in drug design .

Biological Activity

(S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide, also known by its CAS number 1354026-14-4, is a chiral compound that has garnered attention for its potential biological activities and applications in medicinal chemistry. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant research findings.

The molecular structure of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide features a propionamide backbone with a piperidine moiety, contributing to its unique biological properties. The IUPAC name reflects its stereochemistry, which is crucial for its biological interactions.

PropertyValue
IUPAC Name (2S)-2-amino-N-methyl-N-[(1-methylpiperidin-2-yl)methyl]propanamide
CAS Number 1354026-14-4
Molecular Formula C₁₃H₂₃N₃O
Molecular Weight 241.37 g/mol

The biological activity of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide is primarily mediated through its interaction with various receptors and enzymes. The compound has been shown to act on specific targets involved in cellular signaling pathways, potentially influencing processes such as:

  • Neurotransmission : Its structural similarity to neurotransmitters allows it to modulate receptor activity, particularly in the central nervous system.
  • Kinase Inhibition : Research indicates that it may inhibit certain kinases involved in cell proliferation and survival, making it a candidate for cancer therapy.

In Vitro Studies

Several studies have investigated the effects of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide on various cell lines:

  • Neuroprotective Effects : In a study examining neuroprotective properties, the compound demonstrated significant protective effects against oxidative stress-induced apoptosis in neuronal cells, suggesting potential applications in neurodegenerative diseases .
  • Anticancer Activity : Research has highlighted its ability to inhibit cell growth in cancer cell lines by inducing apoptosis through the modulation of kinase signaling pathways .
  • Receptor Interactions : The compound has been studied for its affinity towards specific receptors such as histamine H3 receptors, where it acts as an antagonist, potentially influencing cognitive functions .

Case Studies

A notable case study involved the administration of (S)-2-Amino-N-methyl-N-(1-methyl-piperidin-2-ylmethyl)-propionamide in animal models of anxiety disorders. Results indicated a reduction in anxiety-like behaviors, correlating with alterations in neurotransmitter levels .

Comparison with Similar Compounds

Comparative studies with similar compounds reveal distinct advantages and unique properties:

Compound NameMechanism of ActionUnique Features
(S)-2-PyrrolidinemethanolChiral building blockUsed primarily in asymmetric synthesis
N-Methyl-L-prolinolModulates neurotransmitter releaseSimilar structure but different activity

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.